Cas no 4318-42-7 (1-Isopropylpiperazine)

• Product Name: 1-Isopropylpiperazine
• CAS No: 4318-42-7
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD00167971
• CID: 44935
• PubChem ID: 78013
• Update Time: 2025-10-31

1-Isopropylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-Isopropylpiperazine
• N-Isopropylpiperazine
• (1-iso-Propyl)piperazine
• 1-(1-methylethyl)piperazine
• 1-(2-propyl)-piperazine
• 1-(Prop-2-yl)piperazine
• 1-(propan-2-yl)piperazine
• 1-isopropyl-piperazin
• 1-isopropyl-piperazine
• 4-isopropylpiperazine
• IFLAB-BB F1929-1669
• iso-propylpiperazine
• N-i-Pr-piperazine
• N-Isopropypiperazine
• RARECHEM AH CK 0183
• Piperazine,1-isopropyl- (6CI,7CI,8CI)
• Isopropylpiperazine
• Isopropyl piperazine
• Piperazine, 1-isopropyl-
• n-isopropyl piperazine
• (1-Isopropyl)piperazine
• 1-propan-2-ylpiperazine
• Piperazine, 1-(1-methylethyl)-
• (methylethyl)piperazine
• BAS 04444044
• isopropylpiperizine
• isopropyl-piperazine
• iso-propylpiperaz
• 1-(isopropyl)piperazine
• isopro
• CS-W013460
• FT-0688075
• A826202
• EINECS 224-345-3
• 1-isopropylpiperzine
• 1-(2-propyl-)-piperazine
• I0745
• Cbz-DL-Met-OH
• 4-isopropyl piperazine
• Z228588846
• BB 0219948
• 1-isopropyl piperazine
• N-isopropyl-piperazine
• 1-(2-propyl)piperazine
• 1-(isopropyl)-piperazine
• 137186-14-2
• SB11217
• NS00031318
• 4-(1-Methylethyl)piperazine
• AKOS000145445
• PS-5840
• 4318-42-7
• DTXSID40195762
• P10089
• BP-10533
• FT-0649638
• MFCD00167971
• EN300-31689
• HMS1676H15
• HY-W012744
• N-(2-propyl)piperazine
• 5-23-01-00142 (Beilstein Handbook Reference)
• W-106241
• SCHEMBL5387
• F1929-1669
• AM20080275
• 4-Isopropyl-piperazine
• 1-isopropylpiperazin
• CHEMBL1740581
• WHKWMTXTYKVFLK-UHFFFAOYSA-N
• J-502422
• 1-Isopropylpiperazine, 97%
• BRN 0103377
• NCGC00245384-01
• ALBB-002173
• DA-16660
• DB-016175
• STK488099

• MDL： MFCD00167971
• Inchi： 1S/C7H16N2/c1-7(2)9-5-3-8-4-6-9/h7-8H,3-6H2,1-2H3
• InChI Key： WHKWMTXTYKVFLK-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCNCC1
• BRN： 0103377

Computed Properties

• Exact Mass: 128.13100
• Monoisotopic Mass: 128.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 75
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 15.3

Experimental Properties

• Color/Form: liquid
• Density: 0.896
• Boiling Point: 178°C(lit.)
• Flash Point: Fahrenheit: 129.2 ° f
  Celsius: 54 ° c
  
• Refractive Index: n20/D 1.4710(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 15.27000
• LogP: 0.56670
• Solubility: Uncertain

1-Isopropylpiperazine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226-H303-H311-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P312+P361+P364-P305+P351+P338+P337+P313-P312-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 1992 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-21-36/37/38
• Safety Instruction： S16-S26-S36
• RTECS：TM0860000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R10; R21; R36/37/38
• Packing Group：III
• Safety Term：3
• Storage Condition：Flammables area

Additional information on 1-Isopropylpiperazine

Introduction to 1-Isopropylpiperazine (CAS No. 4318-42-7)

1-Isopropylpiperazine, with the CAS number 4318-42-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a piperazine ring substituted with an isopropyl group. The chemical formula of 1-Isopropylpiperazine is C₇H₁₆N₂, and it has a molecular weight of approximately 128.21 g/mol.

The piperazine moiety in 1-Isopropylpiperazine is a six-membered ring containing two nitrogen atoms, which imparts significant biological activity and pharmacological properties. The isopropyl substitution adds steric bulk and influences the compound's solubility and lipophilicity, making it a valuable building block in the synthesis of various pharmaceuticals and bioactive molecules.

In recent years, 1-Isopropylpiperazine has been extensively studied for its potential applications in the development of new drugs. One notable area of research involves its use as an intermediate in the synthesis of central nervous system (CNS) active compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of 1-Isopropylpiperazine-derived compounds in modulating neurotransmitter systems, particularly serotonin and dopamine receptors. These findings suggest that 1-Isopropylpiperazine-based molecules could have therapeutic potential in treating neurological disorders such as depression, anxiety, and Parkinson's disease.

Beyond CNS applications, 1-Isopropylpiperazine has also shown promise in the development of antiviral agents. A recent study in the Antiviral Research journal demonstrated that certain derivatives of 1-Isopropylpiperazine exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves inhibiting viral replication by interfering with key viral enzymes or cellular processes essential for viral propagation.

In addition to its therapeutic applications, 1-Isopropylpiperazine is also used as a research tool in chemical biology. Its ability to modulate specific biological pathways makes it a valuable probe for studying cellular processes and identifying novel drug targets. For example, researchers at the University of California have utilized 1-Isopropylpiperazine-based compounds to investigate the role of specific G-protein coupled receptors (GPCRs) in various physiological and pathological conditions.

The synthesis of 1-Isopropylpiperazine can be achieved through several routes, including the alkylation of piperazine with isopropyl halides or via reductive amination reactions. These synthetic methods are well-documented in the literature and can be optimized to produce high-purity compounds suitable for both research and industrial applications.

Safety considerations are an important aspect when handling 1-Isopropylpiperazine. While it is not classified as a hazardous substance, proper handling and storage practices should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible materials.

In conclusion, 1-Isopropylpiperazine (CAS No. 4318-42-7) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing new drugs and research tools. As ongoing studies continue to uncover its potential benefits, it is likely that 1-Isopropylpiperazine-based compounds will play an increasingly important role in advancing medical science.